Cas no 88070-36-4 (5-Pyrimidinol, 4,6-dimethyl-2-(phenylmethyl)-)

• Product Name: 5-Pyrimidinol, 4,6-dimethyl-2-(phenylmethyl)-
• CAS No: 88070-36-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 646325
• PubChem ID: 15584115
• Update Time: 2025-04-19

5-Pyrimidinol, 4,6-dimethyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol, 4,6-dimethyl-2-(phenylmethyl)-
• 2-benzyl-4,6-dimethylpyrimidin-5-ol
• 88070-36-4
• DTXSID70574905

• Inchi： 1S/C13H14N2O/c1-9-13(16)10(2)15-12(14-9)8-11-6-4-3-5-7-11/h3-7,16H,8H2,1-2H3
• InChI Key： SWQZUBTYNADNSW-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC(CC2C=CC=CC=2)=NC=1C

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46Ų